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Compound of Interest

Compound Name: C12-iE-DAP

Cat. No.: B15611311

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of C12-iE-DAP
(Lauroyl-y-D-glutamyl-meso-diaminopimelic acid), a potent NOD1 agonist. Adherence to these
guidelines is essential for ensuring personal safety and maintaining the integrity of
experimental protocols.

Personal Protective Equipment (PPE)

When handling C12-iE-DAP, particularly in its lyophilized powder form, a comprehensive
approach to personal protection is crucial to minimize exposure and prevent contamination.
The following personal protective equipment is mandatory.
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PPE Category Item Specifications and Use
Required to protect against
dust particles and splashes.

Eye and Face Protection Safety Goggles Must meet appropriate national

standards (e.g., ANSI Z87.1 in
the US).

Face Shield

Recommended in addition to
safety goggles when there is a
significant splash hazard, such
as during the initial
reconstitution of the lyophilized

powder.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are the minimum
requirement for incidental
contact. For handling the
DMSO stock solution, butyl
gloves are recommended due
to DMSO's high skin
permeability.[1][2] Change
gloves immediately if

contaminated.

Body Protection

Laboratory Coat

A standard lab coat is required
to protect skin and clothing

from potential splashes.

Respiratory Protection

Fume Hood or Biosafety
Cabinet

Mandatory when handling the
lyophilized powder to prevent
inhalation of aerosolized

particles.

Operational Plan: From Receipt to Use

A systematic approach to handling C12-iE-DAP is critical for both safety and experimental

Success.
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Receiving and Storage

e Upon Receipt: Inspect the packaging for any signs of damage.

o Storage of Lyophilized Powder: Store the lyophilized C12-iE-DAP at -20°C for long-term
stability.

o Storage of Stock Solutions: Once reconstituted in DMSO or methanol, it is recommended to
create single-use aliquots and store them at -20°C to avoid repeated freeze-thaw cycles.

Reconstitution Protocol (1 mg/mL Stock Solution)

This protocol is for the preparation of a 1 mg/mL stock solution. Adjust volumes as necessary
for different concentrations.

e Preparation:

o Allow the vial of lyophilized C12-iE-DAP to equilibrate to room temperature in a desiccator
before opening. This prevents condensation from forming on the powder.

o Perform all manipulations of the lyophilized powder within a certified fume hood or
biosafety cabinet.

¢ Reconstitution:

o Aseptically add the appropriate volume of sterile, anhydrous DMSO or methanol to the vial
to achieve the desired concentration (e.g., 1 mL for a 1 mg vial to make a 1 mg/mL
solution).

o Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.
¢ Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.
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o Store the aliquots at -20°C.

Emergency Procedures

Exposure Type Immediate Action

Immediately wash the affected area with soap
Skin Contact and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen and seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water and

seek immediate medical attention.

Disposal Plan

Proper disposal of C12-iE-DAP and associated materials is crucial to prevent environmental
contamination and ensure a safe laboratory environment.

Unused C12-iE-DAP Powder: Dispose of as chemical waste in accordance with local, state,
and federal regulations.

e C12-iE-DAP Solutions (in DMSO or Methanol): Collect in a designated hazardous waste
container for organic solvents.[2] Do not pour down the drain.

e Contaminated Materials: All materials that have come into contact with C12-iE-DAP, such as
pipette tips, gloves, and empty vials, should be collected in a designated, clearly labeled
hazardous waste container.

e Aqueous Waste: Dilute aqueous solutions containing low concentrations of C12-iE-DAP
should be collected as chemical waste. While C12-iE-DAP itself is not classified as
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hazardous, it is good laboratory practice to dispose of all chemical solutions responsibly.

Chemical and Physical Properties

Property Value

Chemical Formula C24H43N30s

Molecular Weight 501.61 g/mol

Form Lyophilized powder

Solubility 1 mg/mL in DMSO or methanol
Storage Temperature -20°C

Experimental Workflow and Safety Diagram

The following diagram illustrates the recommended workflow for handling C12-iE-DAP,
incorporating key safety checkpoints.
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C12-iE-DAP Safe Handling Workflow
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The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment.

Handling C12-iE-DAP

Is it in lyophilized
powder form?

Additional PPE:

: s
Is it a solution? - Fume Hood or BSC

Standard PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

No (End of Task)

Consider Butyl Gloves
(if DMSO solvent)

Proceed with Caution
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PPE Selection for C12-iE-DAP Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15611311?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/c12-ie-dap.html
https://file.medchemexpress.eu/batch_PDF/HY-Y1826/IITR01324-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15611311#personal-protective-equipment-for-handling-c12-ie-dap
https://www.benchchem.com/product/b15611311#personal-protective-equipment-for-handling-c12-ie-dap
https://www.benchchem.com/product/b15611311#personal-protective-equipment-for-handling-c12-ie-dap
https://www.benchchem.com/product/b15611311#personal-protective-equipment-for-handling-c12-ie-dap
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611311?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

